Cas no 1216471-25-8 (Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate)

• Product Name: Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate
• CAS No: 1216471-25-8
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5059937
• Update Time: 2025-05-19

Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BB 0241339
• 5-(2,6,8-Trimethyl-4-oxo-4H-quinolin-1-ylmet hyl)-furan-2-carboxylic acid methyl ester
• Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate

• Inchi： 1S/C19H19NO4/c1-11-7-12(2)18-15(8-11)16(21)9-13(3)20(18)10-14-5-6-17(24-14)19(22)23-4/h5-9H,10H2,1-4H3
• InChI Key： VRPWWUFSWGOVFC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CN1C(C)=CC(C2C=C(C)C=C(C)C1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate

Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate (CAS No. 1216471-25-8): A Comprehensive Overview

Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate, identified by its CAS number 1216471-25-8, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and molecular biology.

The molecular structure of Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate features a fused heterocyclic system composed of a quinoline core and a furan moiety. The presence of multiple substituents, including methyl groups at specific positions, contributes to its unique chemical reactivity and potential biological activity. This structural complexity makes it an attractive molecule for synthetic chemists and biologists alike.

In recent years, there has been growing interest in quinoline derivatives due to their diverse pharmacological properties. Quinolines have been widely studied for their antimicrobial, antimalarial, and anticancer activities. The specific substitution pattern in Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate may contribute to its potential therapeutic effects by modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The quinoline ring serves as a scaffold that can be engineered to bind to specific proteins or enzymes involved in disease processes. Additionally, the furan moiety introduces another layer of complexity, potentially enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain quinoline-based compounds can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. The presence of multiple methyl groups in Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate may influence its binding affinity to such targets.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step synthesis involves the careful arrangement of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex heterocyclic system.

Once synthesized, Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as a building block for more complex molecules. The versatility of its structure allows for further derivatization, enabling researchers to tailor its properties for specific applications.

In conclusion, Methyl 5-((2,6,8-trimethyl-4-oxoquinolin-1(4H)-yl)methyl)furan-2-carboxylate represents a promising compound with significant potential in chemical and biomedical research. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.